Cas no 14314-42-2 (Water-)

• Product Name: Water-
• CAS No: 14314-42-2
• MF: H₂O
• MW: 20.0150408744812
• MDL: MFCD00064503
• CID: 49729
• PubChem ID: 329758871
• Update Time: 2025-04-18

Water- Chemical and Physical Properties

Names and Identifiers

• Heavy-oxygen water
• Water-18O
• ((18)O)water
• 18O Labeled water
• DoripeneM Crude
• HuMic acid, sodiuM salt
• oxygen-18 water
• Water-18O,normalized
• 18O Water
• Water,heavy (H218O) (8CI)
• Heavy water (H218O)
• Water (H218O)
• Water, labeled withoxygen-18
• O18-Water
• (18O)Water
• Oxygen-Heavy Water
• Water-18O, nomalized
• normalized95atom%18O
• Oxygen, isotope of mass 18
• 7QV8F8BYNJ
• Oxygen, isotope of mass 18, at.
• Water, heavy (H218O)
• heavy oxygen
• schwerer Sauerstoff
• PubChem2391
• (~18~O)Water
• H218O
• Water-
• Q27115709
• 14314-42-2
• CS-0459820
• (18)8O
• Water-18O, 98 atom % 18O
• Water-18O, normalized
• Water-18O, 70 atom % 18O
• [O-18]-Water
• Water-18O, 99 atom % 18O
• Water-18O, 80 atom % 18O
• Water-(18-O) (10% Isotopic Purity)
• MFCD00064503
• Q662269
• J-007751
• oxygen-18 atom
• (18)OH2
• A808025
• MS-22712
• Water O-18
• DTXSID40933267
• Water-18O, 10 atom % 18O
• Oxygen-18
• Water-18O, 97 atom % 18O
• Water-(18-O) (97% Isotopic Purity)
• UNII-7QV8F8BYNJ
• HY-108872S
• AKOS015903635
• CHEBI:33813
• CHEBI:33815
• WATER, O-18
• Water, labeled with oxygen-18
• H2(18)O
• 14797-71-8
• Water-(18-O) (99% Isotopic Purity)
• water-(18)O
• (18)O
• 10 atom % 18O
• Water-18O, 97 atom%18O
• H2O;O18-Water; H2O18
• XLYOFNOQVPJJNP-NJFSPNSNSA-N

• MDL： MFCD00064503
• Inchi： 1S/H2O/h1H2/i1+2
• InChI Key： XLYOFNOQVPJJNP-NJFSPNSNSA-N
• SMILES： [18OH2]

Computed Properties

• Exact Mass: 20.01480
• Monoisotopic Mass: 20.015
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Not determined
• Density: 1.11 g/mL at 20 °C(lit.)
• Melting Point: 0 °C (lit.)
• Boiling Point: 100 °C(lit.)
• Flash Point: °C
• Refractive Index: 1.329
• PSA: 9.23000
• LogP: -0.06430
• Sensitiveness: Easily absorb moisture
• Solubility: Not determined

Water- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：21

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds
• Other Chemical Reagents